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Compound Name: 9-Anthracenecarboxylic acid

Cat. No.: B105490

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 9-Anthracenecarboxylic acid (9-ACA), a versatile organic compound with
significant applications in biomedical research, particularly as a chloride channel blocker. This
document detalils its physical and spectroscopic properties, chemical reactivity, and established
experimental protocols for its synthesis, purification, and application in electrophysiology. The
information is structured to be a practical resource for researchers, scientists, and
professionals in the field of drug development.

Core Chemical and Physical Properties

9-Anthracenecarboxylic acid is a solid, yellow, crystalline powder. Its core structure consists
of an anthracene backbone with a carboxylic acid group at the 9-position. This structure
imparts unique fluorescent properties and allows for its function as a chloride channel inhibitor.

[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 9-Anthracenecarboxylic acid is
presented in Table 1.
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Property Value Reference(s)
Molecular Formula C15H1002 [2]

Molecular Weight 222.24 g/mol [2][3]
Appearance Yellow powder/crystals [1]

Melting Point 213-217 °C [4]

pKa 3.65 (at 25 °C) [4]

Insoluble in water. Soluble in

organic solvents such as
Solubility ethanol, DMSO, and

dimethylformamide

(approximately 1 mg/mL).[2]

UV/Vis Maximum (Amax) 253 nm [2]

Spectroscopic Data

The spectroscopic properties of 9-Anthracenecarboxylic acid are crucial for its identification
and characterization.

1.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of 9-Anthracenecarboxylic acid displays characteristic
signals for the aromatic protons of the anthracene core.[5]

e 13C NMR: The carbon-13 NMR spectrum provides information on the carbon framework of
the molecule.[6]

1.2.2. Infrared (IR) Spectroscopy

The IR spectrum of 9-Anthracenecarboxylic acid shows characteristic absorption bands for
the carboxylic acid functional group (O-H and C=0 stretching) and the aromatic ring system.[7]

[8]

Experimental Protocols
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Synthesis of 9-Anthracenecarboxylic Acid

A common method for the synthesis of 9-Anthracenecarboxylic acid involves the oxidation of
9-anthraldehyde.[9][10]

Materials:

9-anthraldehyde

e Isopropanol

e 2-methyl-2-butene

e Sodium dihydrogen phosphate
e Sodium chlorite

e Concentrated hydrochloric acid
o Ethyl acetate

o Water

Procedure:

¢ In a reaction flask, combine 100g of 9-anthraldehyde, 1000g of isopropanol, and 509 of 2-
methyl-2-butene.[9]

e Under stirring, add a solution of 113.5¢g of sodium dihydrogen phosphate in 300g of water.[9]

e Slowly add a solution of 68.6g of sodium chlorite in 300g of water, maintaining the
temperature between 20-30°C.[9]

 After the addition is complete, continue stirring the reaction mixture at room temperature for
2 hours.[9]

» Remove the solvent by distillation under reduced pressure.[9]
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Adjust the pH of the remaining mixture to 2-3 using concentrated hydrochloric acid, which
will cause a solid to precipitate.[9]

Add 1000g of ethyl acetate to dissolve the solid, then filter the solution.[9]
Wash the organic phase twice with 300g portions of water.[9]

Evaporate the organic phase to yield the crude 9-Anthracenecarboxylic acid as a yellow
solid.[9]

Purification by Recrystallization

Purification of the crude product is typically achieved by recrystallization from a suitable solvent
like toluene.[11][12][13]

Materials:

Crude 9-Anthracenecarboxylic acid

Toluene (or another suitable solvent)

Procedure:

Dissolve the crude 9-Anthracenecarboxylic acid in a minimum amount of hot toluene.[11]
[12]

If insoluble impurities are present, perform a hot filtration to remove them.[14]
Allow the hot, saturated solution to cool slowly to room temperature.[11]
Further cool the solution in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration.[12]

Wash the crystals with a small amount of cold solvent.

Dry the crystals under vacuum to remove any residual solvent.
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Application as a Chloride Channel Blocker in Patch-
Clamp Electrophysiology

9-Anthracenecarboxylic acid is widely used to block chloride channels in various cell types.

The following is a general protocol for its application in whole-cell patch-clamp recordings.[15]
[16]

Materials:

Cells expressing the chloride channel of interest

Extracellular and intracellular recording solutions

9-Anthracenecarboxylic acid stock solution (e.g., in DMSO)

Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

Procedure:

Prepare a stock solution of 9-Anthracenecarboxylic acid in DMSO. The final concentration
of DMSO in the recording solution should be kept low (typically <0.5%) to avoid solvent
effects.[15]

Plate the cells on coverslips suitable for microscopy.

Place a coverslip in the recording chamber and perfuse with extracellular solution.

Pull patch pipettes to a resistance of 3-5 MQ and fill with the appropriate intracellular
solution.

Approach a cell with the patch pipette and form a high-resistance seal (GQ seal).[17]

Rupture the cell membrane to achieve the whole-cell configuration.[16]

Record baseline chloride currents using a suitable voltage protocol.

Perfuse the chamber with the extracellular solution containing the desired final concentration
of 9-Anthracenecarboxylic acid.
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e Record the chloride currents in the presence of the blocker until a steady-state effect is

observed.

 To test for reversibility, wash out the compound by perfusing with the control extracellular

solution.

Visualizations
Logical Workflow for Synthesis and Purification
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Synthesis and Purification Workflow for 9-ACA.
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Experimental Workflow for Patch-Clamp Analysis
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Workflow for Patch-Clamp Analysis of 9-ACA.
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Inhibition of a Chloride Channel Signaling Pathway by 9-ACA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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